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Compound of Interest

Compound Name: Ethyl tricosanoate

Cat. No.: B029191 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds like ethyl tricosanoate is a critical aspect of laboratory

safety and environmental responsibility. This guide provides essential safety and logistical

information, outlining the procedural steps for the proper disposal of ethyl tricosanoate to

maintain a safe laboratory environment and ensure regulatory compliance.

Ethyl tricosanoate, a long-chain fatty acid ester, is generally considered to have low toxicity.[1]

However, adherence to proper disposal protocols for all laboratory chemicals is paramount to

prevent potential environmental contamination and ensure workplace safety. Before handling, it

is crucial to consult the Safety Data Sheet (SDS) provided by the supplier for specific safety

and handling information.[2]

Essential Safety and Handling
When handling ethyl tricosanoate, appropriate personal protective equipment (PPE) should

be worn. This includes:

Eye Protection: Chemical safety goggles or appropriate protective eyeglasses.[1]

Skin Protection: Suitable protective gloves and a lab coat to prevent skin contact.[1]

Respiratory Protection: Generally not required under normal use with adequate ventilation.

However, if dust or aerosols are generated, appropriate respiratory protection should be

used.[2]
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Work should be conducted in a well-ventilated area to minimize inhalation exposure.

Quantitative Data for Ethyl Tricosanoate
The following table summarizes key quantitative data for ethyl tricosanoate, which is

important for risk assessment and proper handling.

Property Value

Molecular Formula C₂₅H₅₀O₂

Molecular Weight 382.66 g/mol

Form Powder/Solid

Storage Temperature Room temperature

Water Hazard Class (WGK) 3 (Germany)

Storage Class 11 - Combustible Solids

Step-by-Step Disposal Procedure
Given its classification as a combustible solid with a water hazard class rating, ethyl
tricosanoate should not be disposed of in regular trash or down the drain. It must be treated

as chemical waste and disposed of through a licensed hazardous waste management

company.

Segregation: Keep ethyl tricosanoate waste separate from other waste streams, such as

aqueous, halogenated, or reactive wastes, to prevent incompatible chemical reactions.

Containerization:

Collect solid ethyl tricosanoate waste in a designated, leak-proof container that is

compatible with the chemical. Plastic containers are often preferred for chemical waste.

Ensure the container is kept tightly sealed except when adding waste.

Do not overfill the container; leave at least one inch of headspace to allow for expansion.
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Labeling:

Clearly label the waste container with "Ethyl Tricosanoate Waste" and include any other

hazard information required by your institution and local regulations.

The label should also include the date when the waste was first added to the container.

Storage:

Store the sealed and labeled waste container in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory.

The SAA should be at or near the point of waste generation.

Store the container away from sources of ignition, as the compound is combustible.

Disposal:

Once the container is full or has been in storage for the maximum allowable time (often up

to one year, but institutional policies may vary), arrange for its collection by your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.

Experimental Protocols: Handling Small Spills
In the event of a small spill of ethyl tricosanoate, the following protocol should be followed:

Ensure Proper Ventilation: Make sure the area is well-ventilated.

Wear Appropriate PPE: Don necessary personal protective equipment, including gloves,

safety goggles, and a lab coat.

Contain the Spill:

For solid spills, carefully sweep or scoop the material into a designated chemical waste

container.
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For liquid spills (if the compound is melted or dissolved), absorb the spill with an inert

material such as vermiculite, sand, or earth, and then place it into the chemical waste

container.

Clean the Area: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.

Dispose of Contaminated Materials: All materials used for the cleanup, including

contaminated absorbents and PPE, must be disposed of as chemical waste in the same

manner as ethyl tricosanoate.
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Ethyl Tricosanoate Waste Generated

Assess Waste Characteristics
- Solid

- Combustible
- Water Hazard Class 3

Treat as Chemical Waste?

Segregate from other
waste streams

Yes

Incorrect Disposal:
Do NOT dispose in trash or drain

No

Place in a labeled,
compatible, and sealed

waste container

Store in designated
Satellite Accumulation Area

Arrange for pickup by
licensed waste disposal

Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Ethyl Tricosanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b029191?utm_src=pdf-body-img
https://www.benchchem.com/product/b029191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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